4-(4-Benzylpiperazin-1-yl)-3-oxo-2-phenylbutanenitrile

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-3-oxo-2-phenylbutanenitrile
• InChI: InChI=1S/C21H23N3O/c22-15-20(19-9-5-2-6-10-19)21(25)17-24-13-11-23(12-14-24)16-18-7-3-1-4-8-18/h1-10,20H,11-14,16-17H2
• InChI Key: FJUSMEHWDPJRAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)C(C#N)C3=CC=CC=C3
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

4-(4-Benzyl-1-piperazinyl)-3-oxo-2-phenylbutanenitrile is a complex organic compound that features a piperazine ring substituted with a benzyl group and a phenylbutanenitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Benzylpiperazin-1-yl)-3-oxo-2-phenylbutanenitrile typically involves multi-step organic reactions. One common method includes the reaction of 4-benzylpiperazine with a suitable nitrile compound under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(4-Benzyl-1-piperazinyl)-3-oxo-2-phenylbutanenitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (chlorine, bromine), alkylating agents (methyl iodide).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-(4-Benzyl-1-piperazinyl)-3-oxo-2-phenylbutanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Benzylpiperazin-1-yl)-3-oxo-2-phenylbutanenitrile involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Benzyl-1-piperazinyl)benzaldehyde
• Methylbenzylpiperazine
• 2-(4-Benzhydrylpiperazin-1-yl)-N-(4-sulfamoylphenyl)acetamide

Uniqueness

4-(4-Benzyl-1-piperazinyl)-3-oxo-2-phenylbutanenitrile is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.